3-Penten-1-ol, (3E)-
Overview
Description
3-Penten-1-ol, (3E)-, also known as (E)-3-PENTEN-1-OL, is a chemical compound with the molecular formula C5H10O . It is an alcohol-type compound .
Molecular Structure Analysis
The molecular structure of 3-Penten-1-ol, (3E)- consists of 5 carbon atoms, 10 hydrogen atoms, and 1 oxygen atom . The molecular weight is 86.132 Da . The structure can be viewed as a 2D Mol file or a computed 3D SD file .Scientific Research Applications
Food Industry: Flavor and Fragrance Agent
3-Penten-1-ol, (3E)- is used in the food industry as a flavoring agent due to its pleasant smell and taste. It can impart a fresh, green, and somewhat fruity aroma, making it suitable for use in flavor compositions for beverages, confectionery, and baked goods. Its fragrance properties are also utilized in the production of perfumes and scented products .
Organic Synthesis: Intermediate
In organic chemistry, 3-Penten-1-ol, (3E)- serves as an intermediate in the synthesis of more complex molecules. It can undergo various chemical reactions, including oxidation, reduction, and polymerization, to form different compounds with potential applications in pharmaceuticals and materials science .
Pharmaceuticals: Medicinal Chemistry
This compound may be explored in medicinal chemistry for the synthesis of pharmaceuticals. Its structure allows for the creation of derivatives that could be tested for biological activity, potentially leading to the development of new drugs or therapeutic agents .
Material Science: Polymer Precursor
3-Penten-1-ol, (3E)- can act as a monomer or a precursor for polymers. Its ability to polymerize can be harnessed to create novel polymeric materials with specific mechanical and chemical properties for use in coatings, adhesives, and other industrial applications .
Analytical Chemistry: Chromatography Standards
Due to its well-defined physical and chemical properties, 3-Penten-1-ol, (3E)- is used as a standard in chromatographic analysis. It helps in the calibration of instruments and the quantification of substances in complex mixtures .
Environmental Science: Atmospheric Studies
The compound’s reactivity with atmospheric constituents makes it a subject of interest in environmental science. Studies on its interaction with pollutants and its role in atmospheric chemistry contribute to our understanding of air quality and climate change .
Cosmetics: Scent Component
In cosmetics, 3-Penten-1-ol, (3E)- is added to products such as lotions, soaps, and shampoos for its scent. It enhances the olfactory experience of cosmetic products and can be combined with other fragrances to create complex scents .
Agriculture: Pheromone Synthesis
Research into the synthesis of pheromones often includes compounds like 3-Penten-1-ol, (3E)-. These pheromones can be used in pest control strategies to attract or repel insects, thereby reducing the need for chemical pesticides .
Safety And Hazards
3-Penten-1-ol, (3E)- is classified as a flammable liquid and vapor. It is advised to keep it away from heat, sparks, open flames, and hot surfaces. It should be stored in a well-ventilated place and kept cool. In case of skin contact, contaminated clothing should be removed immediately and the skin should be rinsed with water .
properties
IUPAC Name |
(E)-pent-3-en-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O/c1-2-3-4-5-6/h2-3,6H,4-5H2,1H3/b3-2+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSUXYWPILZJGCC-NSCUHMNNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30883565 |
Source
|
| Record name | 3-Penten-1-ol, (3E)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30883565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
86.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Penten-1-ol, (3E)- | |
CAS RN |
764-37-4, 39161-19-8 |
Source
|
| Record name | (3E)-3-Penten-1-ol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=764-37-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Penten-1-ol, (3E)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000764374 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Penten-1-ol, (3E)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 3-Penten-1-ol, (3E)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30883565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (E)-pent-3-en-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.016 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-Penten-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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